Cas no 663936-96-7 (Thieno[2,3-b]pyridine-2-carboxylic acid,4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)-, ethyl ester)

• Product Name: Thieno[2,3-b]pyridine-2-carboxylic acid,4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)-, ethyl ester
• CAS No: 663936-96-7
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 1718101
• Update Time: 2024-11-27

Thieno[2,3-b]pyridine-2-carboxylic acid,4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridine-2-carboxylic acid,4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)-, ethyl ester
• Thieno[2,3-b]pyridine-2-carboxylic acid, 4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)-, ethyl ester

• Inchi： 1S/C17H18N2O3S/c1-4-22-17(20)15-14(19-7-5-6-8-19)13-12(10-21-3)9-11(2)18-16(13)23-15/h5-9H,4,10H2,1-3H3
• InChI Key： MAZZFVPRCCQALT-UHFFFAOYSA-N
• SMILES： C12SC(C(OCC)=O)=C(N3C=CC=C3)C1=C(COC)C=C(C)N=2

Computed Properties

• Exact Mass: 330.10394

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 483.9±45.0 °C(Predicted)
• PSA: 53.35
• pka: 2.46±0.40(Predicted)